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Abstract

Kessane, a naturally occurring sesquiterpenoid oxide, has been identified as a constituent of
various plant species, notably within the Valeriana genus. This document provides a
comprehensive overview of Kessane, including its chemical identity, physicochemical
properties, and a summary of its known biological context. The information is intended to serve
as a foundational resource for researchers and professionals engaged in natural product
chemistry, pharmacology, and drug development.

Chemical Identity and Molecular Structure

Kessane is a bicyclic ether with a characteristic sesquiterpenoid skeleton. Its chemical identity
is defined by the following key identifiers:
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Identifier Value Source
CAS Number 3321-66-2 [1]
Molecular Formula C15H260 [1]
Molecular Weight 222.37 g/mol [11[2]

(1S,2R,5R,6R,8R)-1,5,9,9-
IUPAC Name tetramethyl-10- [2]

oxatricyclo[6.2.2.02,°]dodecane

The stereostructure of Kessane has been elucidated through spectroscopic and chemical
studies, including its derivation from 2-epi-a-kessyl alcohol.[1]

Physicochemical Properties

The following table summarizes some of the key physicochemical properties of Kessane. This
data is crucial for understanding its behavior in various experimental and biological systems.

Property Value Source
XLogP3-AA 3.8 [2]
Topological Polar Surface Area 9.2 A2 [2]
Rotatable Bond Count 0 [2]
Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor
ydrog p 1 2]
Count

Natural Occurrence

Kessane is a known constituent of the essential oils of several plants, most notably from the
Valeriana species, which are commonly known for their use in traditional medicine for their
sedative and anxiolytic properties.

Biological Activity and Therapeutic Potential
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While extensive pharmacological studies specifically targeting isolated Kessane are limited, its
classification as a sesquiterpenoid oxide places it in a class of compounds known for a wide
range of biological activities. Sesquiterpenoids, in general, have been investigated for their
anti-inflammatory, antimicrobial, and central nervous system effects. The presence of Kessane
in medicinal plants like Valeriana officinalis suggests it may contribute to the overall therapeutic
effects of these botanicals. Further research is required to isolate and characterize the specific
pharmacological activities of Kessane.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Kessane are not readily
available in the public domain. However, standard methodologies for assessing the biological
activity of natural products can be adapted. The following represents a generalized workflow for
such investigations.

Isolation and Purification

Chromatographic Separation
4’{ Crude Extract }—D{ (e.g.. Column, HPLC)

Data Analysis and Interpretation

——{ Statistical Analysis ‘—»

|—| Pure Kessane Data Collection

Results and Conclusion ‘

Plant Material | Solvent Extraction
(e.g., Valeriana roots) (e.g., Hexane)

(e.g., Animal models of disease)

Click to download full resolution via product page

A generalized workflow for the isolation and biological evaluation of Kessane.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways directly modulated by Kessane. Research in this area would be highly
valuable to elucidate its mechanism of action and therapeutic potential. A hypothetical logical
relationship for future investigation is presented below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/product/b1673396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

inding/Modulation

Molecular Target
(e.g., Receptor, Enzyme)

ctivation/Inhibition

Downstream Signaling Cascade

eads to

Cellular Response
(e.g., Anti-inflammatory, Neuroprotective)

Potential Therapeutic Effect

Click to download full resolution via product page

A hypothetical signaling pathway for investigating the mechanism of action of Kessane.

Conclusion and Future Directions

Kessane represents an intriguing natural product with a well-defined chemical structure. While
its presence in traditionally used medicinal plants suggests potential biological activity, there is
a clear need for dedicated pharmacological studies to determine its specific effects and
mechanisms of action. Future research should focus on the isolation of Kessane in sufficient
guantities for comprehensive in vitro and in vivo testing. Elucidation of its molecular targets and
signaling pathways will be critical in unlocking its potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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